![molecular formula C14H24N2O B8656798 (1S)-1-[4-[(1S)-1-aminoethyl]phenyl]-2-(tert-butylamino)ethanol CAS No. 1037254-47-9](/img/structure/B8656798.png)
(1S)-1-[4-[(1S)-1-aminoethyl]phenyl]-2-(tert-butylamino)ethanol
Cat. No. B8656798
Key on ui cas rn:
1037254-47-9
M. Wt: 236.35 g/mol
InChI Key: KUHBBYPXWKYKKR-GXFFZTMASA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
CC(N)c1ccc(C(O)CNC(C)(C)C)cc1
Identifiers
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REACTION_SMILES
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[C:1]([CH3:2])([CH3:3])([CH3:4])[NH:5][CH2:6][CH:7]([OH:8])[c:9]1[cH:10][cH:11][c:12]([CH:15]([CH3:16])[NH:17][C:18](=[O:19])[O:20][C:21]([CH3:22])([CH3:23])[CH3:24])[cH:13][cH:14]1.[CH:32]([Cl:33])([Cl:34])[Cl:35].[OH:25][C:26]([C:27]([F:28])([F:29])[F:30])=[O:31]>>[C:1]([CH3:2])([CH3:3])([CH3:4])[NH:5][CH2:6][CH:7]([OH:8])[c:9]1[cH:10][cH:11][c:12]([CH:15]([CH3:16])[NH2:17])[cH:13][cH:14]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
|
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Type
|
reactant
|
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Smiles
|
CC(NC(=O)OC(C)(C)C)c1ccc(C(O)CNC(C)(C)C)cc1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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ClC(Cl)Cl
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Name
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Quantity
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Extracted from reaction SMILES
|
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Type
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reactant
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Smiles
|
O=C(O)C(F)(F)F
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Outcomes
Product
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Name
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CC(N)c1ccc(C(O)CNC(C)(C)C)cc1
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Type
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product
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Smiles
|
CC(N)c1ccc(C(O)CNC(C)(C)C)cc1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
